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Compound of Interest

Compound Name: MK-212

Cat. No.: B1677248

Technical Support Center: MK-212
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling MK-212 hydrochloride, along with
troubleshooting guides and frequently asked questions (FAQs) to address specific issues that
may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for solid MK-212 hydrochloride?

For long-term stability, solid MK-212 hydrochloride should be stored at -20°C.[1][2][3] Some
suppliers also indicate that it can be stored at room temperature, but -20°C is the most
consistently recommended temperature for ensuring stability over several years.[3] One
supplier suggests storing the solid compound under Argon.[2]

Q2: How should | prepare and store stock solutions of MK-212 hydrochloride?

Stock solutions can be prepared by dissolving MK-212 hydrochloride in an appropriate solvent.
It is soluble in water up to 50 mM, sometimes requiring gentle warming to fully dissolve.[2] For
aqueous stock solutions, it is recommended to filter and sterilize the solution using a 0.22 pm
filter before use.[1]
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Once prepared, stock solutions should be aliquoted to prevent repeated freeze-thaw cycles.[1]
These aliquots should be stored under the following conditions:

e -80°C: for up to 6 months.[1]
e -20°C: for up to 1 month.[1]
Q3: What are the primary safety hazards associated with MK-212 hydrochloride?

MK-212 hydrochloride is classified as toxic if swallowed (Acute Toxicity - Oral, Category 3).[4]
[5] It is crucial to handle this compound with care and use appropriate personal protective
equipment (PPE).

Q4: Can | use MK-212 hydrochloride for in-human or veterinary applications?

No, this product is for research use only and is not intended for human or veterinary diagnostic
or therapeutic use.[3][4]

Storage and Handling Best Practices

Proper storage and handling are critical to ensure the stability of the compound and the safety
of laboratory personnel.

Personal Protective Equipment (PPE)

e Gloves: Always wear suitable chemical-resistant gloves.
o Eye Protection: Wear safety glasses or goggles.
o Lab Coat: A lab coat should be worn to protect from skin contact.

o Respiratory Protection: If working with the solid compound and there is a risk of generating
dust, use appropriate respiratory protection.

Handling Procedures

e Wash hands thoroughly after handling the compound.[4]
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» Do not eat, drink, or smoke in the area where MK-212 hydrochloride is being handled or

stored.[4]

» Avoid inhalation of dust if working with the solid form.

e Store the compound in a locked-up area.[4]

» Dispose of the compound and its container in accordance with federal, state, and local

regulations.[4][6]

Quantitative Data Summary

Property

Value

Citations

Purity

=>98% or =299% (supplier
dependent)

[3]

Molecular Formula

CsH11CINa4 » HCI

[3]

Molecular Weight

235.11 g/mol

[213]5]1[7]

CAS Number

61655-58-1

[213][41(8]

Solubility in Water

Up to 50 mM (may require

gentle warming)

[2]

Solubility in PBS (pH 7.2)

Slightly soluble

[3]

Long-term Storage (Solid)

-20°C

[1](21[3]

Stock Solution Storage

-80°C for 6 months; -20°C for 1

month

[1]

Stability (Solid)

>4 years at -20°C

[3]

ECso for 5-HT2C

0.028 pM (in a calcium

mobilization assay)

[3]19]

ECso for 5-HT2A

0.42 pM

[3]09]

Experimental Protocols
Preparation of a 10 mM Aqueous Stock Solution
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Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need 2.3511 mg of
MK-212 hydrochloride (Molecular Weight = 235.11 g/mol ).

Weigh the compound: Carefully weigh the calculated amount of solid MK-212 hydrochloride
in a suitable container.

Dissolution: Add the desired volume of sterile, purified water (e.g., 1 mL for a 10 mM
solution).

Aid Dissolution (if necessary): Gently warm the solution and vortex until the compound is
completely dissolved.

Sterilization: Filter the stock solution through a 0.22 pm sterile filter into a sterile container.[1]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes and
store at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1
month).[1]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound will not fully

dissolve in water

The concentration is above the
solubility limit, or the

temperature is too low.

Try gently warming the
solution. Ensure you are not
exceeding the 50 mM solubility
limit. For higher
concentrations, consider
alternative solvents, though
agueous solutions are most

common.

Inconsistent experimental

results

Degradation of the compound
due to improper storage or

handling.

Ensure the solid compound
and stock solutions are stored
at the recommended
temperatures.[1][3] Avoid
repeated freeze-thaw cycles by
using aliquots.[1] Prepare
fresh working solutions for

each experiment.

Precipitate forms in stock

solution upon thawing

The compound may have
come out of solution during

freezing.

Gently warm the solution and
vortex to redissolve the
precipitate before making your

working dilutions.

Low or no biological activity

The compound may have

degraded, or the experimental

Verify the storage conditions
and age of your compound
and stock solutions. Consider

performing a dose-response

observed o experiment to ensure you are
concentration is too low. , _
using an effective
concentration. The ECso for 5-
HT2C is 0.028 pM.[3][9]
Visualizations

Signaling Pathway of MK-212
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Caption: Simplified signaling pathway of MK-212 as a 5-HT2C/2A receptor agonist.
Experimental Workflow for In Vitro Studies
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Caption: General experimental workflow for in vitro studies using MK-212.

Troubleshooting Logic for Inconsistent Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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